Cas no 1007386-55-1 (1-Benzyl-1,6-dihydropyrrolo[2,3-c]pyrazole-5-carboxylic acid)

• Product Name: 1-Benzyl-1,6-dihydropyrrolo[2,3-c]pyrazole-5-carboxylic acid
• CAS No: 1007386-55-1
• MF: C₁₃H₁₁N₃O₂
• MW: 241.245342493057
• CID: 2150566
• Update Time: 2023-08-05

1-Benzyl-1,6-dihydropyrrolo[2,3-c]pyrazole-5-carboxylic acid Chemical and Physical Properties

Names and Identifiers

• 1-benzyl-1,6-dihydropyrrolo[2,3-c]pyrazole-5-carboxylic acid
• 1-Benzyl-1,6-dihydropyrrolo[2,3-c]pyrazole-5-carboxylic acid

• Inchi： 1S/C13H11N3O2/c17-13(18)11-6-10-7-14-16(12(10)15-11)8-9-4-2-1-3-5-9/h1-7,15H,8H2,(H,17,18)
• InChI Key： WQAWSYWFTFWVKF-UHFFFAOYSA-N
• SMILES： OC(C1=CC2C=NN(CC3C=CC=CC=3)C=2N1)=O

Computed Properties

• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 18
• Rotatable Bond Count: 3
• Complexity: 317
• Topological Polar Surface Area: 70.9